Cas no 886498-92-6 (Methyl 2-[4,5-dimethoxy-2-[[4-(trifluoromethylsulfanyl)phenyl]sulfamoyl]phenyl]acetate)
![Methyl 2-[4,5-dimethoxy-2-[[4-(trifluoromethylsulfanyl)phenyl]sulfamoyl]phenyl]acetate structure](https://ossimg.kuujia.com/scimg/886500/886498-92-6x500.png)
886498-92-6 structure
Product Name:Methyl 2-[4,5-dimethoxy-2-[[4-(trifluoromethylsulfanyl)phenyl]sulfamoyl]phenyl]acetate
CAS No:886498-92-6
MF:C18H18F3NO6S2
MW:465.463833332062
CID:4788835
PubChem ID:2769684
Update Time:2024-10-26
Methyl 2-[4,5-dimethoxy-2-[[4-(trifluoromethylsulfanyl)phenyl]sulfamoyl]phenyl]acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(4,5-dimethoxy-2-(((4-(trifluoromethylthio)phenyl)amino)sulfonyl)phenyl)acetate
- methyl 2-[4,5-dimethoxy-2-[[4-(trifluoromethylsulfanyl)phenyl]sulfamoyl]phenyl]acetate
- Methyl [4,5-Dimethoxy-2-(4-trifluoromethylsulfanyl -phenylsulfamoyl phenyl]-acetate
- methyl [4,5-dimethoxy-2-(4-trifluoromethylsulfanyl)-phenylsulfamoyl phenyl]-acetate
- methyl [4,5-dimethoxy-2-(4-trifluoromethylsulfanyl-phenylsulfamoyl phenyl]-acetate
- methyl 2-(4,5-dimethoxy-2-
- methyl 2-(4,5-dimethoxy-2-(N-(4-((trifluoromethyl)thio)phenyl)sulfamoyl)phenyl)acetate
- AKOS022169135
- methyl 2-[4,5-dimethoxy-2-({4-[(trifluoromethyl)sulfanyl]phenyl}sulfamoyl)phenyl]acetate
- MS-11151
- 886498-92-6
- Methyl 2-[4,5-dimethoxy-2-[[4-(trifluoromethylsulfanyl)phenyl]sulfamoyl]phenyl]acetate
-
- MDL： MFCD07368993
- Inchi： 1S/C18H18F3NO6S2/c1-26-14-8-11(9-17(23)28-3)16(10-15(14)27-2)30(24,25)22-12-4-6-13(7-5-12)29-18(19,20)21/h4-8,10,22H,9H2,1-3H3
- InChI Key： POPFGNVOJHASPT-UHFFFAOYSA-N
- SMILES： S(C1C=C(C(=CC=1CC(=O)OC)OC)OC)(NC1C=CC(=CC=1)SC(F)(F)F)(=O)=O
Computed Properties
- Exact Mass: 465.05276413g/mol
- Monoisotopic Mass: 465.05276413g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 30
- Rotatable Bond Count: 9
- Complexity: 662
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 125
Experimental Properties
- Melting Point: 117-119°C
Methyl 2-[4,5-dimethoxy-2-[[4-(trifluoromethylsulfanyl)phenyl]sulfamoyl]phenyl]acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 024467-1g |
Methyl [4,5-dimethoxy-2-(4-trifluoromethylsulfanyl-phenylsulfamoyl phenyl]-acetate |
886498-92-6 | 98% | 1g |
￡116.00 | 2022-03-01 | |
| Fluorochem | 024467-10g |
Methyl [4,5-dimethoxy-2-(4-trifluoromethylsulfanyl-phenylsulfamoyl phenyl]-acetate |
886498-92-6 | 98% | 10g |
￡375.00 | 2022-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625305-1mg |
1,1-Dimethylethyl 3,4,5-trifluorobenzoate |
886498-92-6 | 98% | 1mg |
￥519.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625305-2mg |
1,1-Dimethylethyl 3,4,5-trifluorobenzoate |
886498-92-6 | 98% | 2mg |
￥504.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625305-5mg |
1,1-Dimethylethyl 3,4,5-trifluorobenzoate |
886498-92-6 | 98% | 5mg |
￥637.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625305-10mg |
1,1-Dimethylethyl 3,4,5-trifluorobenzoate |
886498-92-6 | 98% | 10mg |
￥882.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625305-20mg |
1,1-Dimethylethyl 3,4,5-trifluorobenzoate |
886498-92-6 | 98% | 20mg |
￥1210.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625305-25mg |
1,1-Dimethylethyl 3,4,5-trifluorobenzoate |
886498-92-6 | 98% | 25mg |
￥1417.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625305-50mg |
1,1-Dimethylethyl 3,4,5-trifluorobenzoate |
886498-92-6 | 98% | 50mg |
￥1533.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625305-100mg |
1,1-Dimethylethyl 3,4,5-trifluorobenzoate |
886498-92-6 | 98% | 100mg |
￥1755.00 | 2024-04-26 |
Methyl 2-[4,5-dimethoxy-2-[[4-(trifluoromethylsulfanyl)phenyl]sulfamoyl]phenyl]acetate Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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